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Introduction

Cyclododecanone, a cyclic ketone with the chemical formula C12H220, is a key intermediate in
the industrial synthesis of various polymers, such as certain specialized nylons, and a
component in the fragrance industry.[1] A thorough understanding of its thermochemical
properties is crucial for process optimization, safety assessments, and predicting its behavior in
various chemical and physical transformations. This technical guide provides a detailed
overview of the core thermochemical properties of cyclododecanone, supported by
guantitative data, descriptions of experimental protocols, and visualizations of experimental

workflows.

Core Thermochemical Data

The following tables summarize the key thermochemical data for cyclododecanone, compiled
from various sources. These values are essential for thermodynamic calculations and
modeling.

Table 1: Enthalpy Data for Cyclododecanone
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Property Value (kJ/mol) Phase Reference

Standard Enthalpy of

-442.5+ 3.1 Solid (crystal 2
Formation (AfH°®) (crystal) 2l
-431.3+2.2 Solid [2]
-359.3+3.1 Gas [3]
-349.1+2.3 Gas [3]
Standard Enthalpy of _
) -7436.1 + 2.6 Solid (crystal) [2]
Combustion (AcH®)
74351 +2.1 Solid 2]
Enthalpy of Fusion
16.85 at 335.6 K [4]
(AfusH)
Enthalpy of
o 61 at 388 K [4]
Vaporization (AvapH)
57.9 at 423 K [4]
54.7 at 473 K [4]
Enthalpy of
83.2+0.3 at 298 K [5]

Sublimation (AsubH®)

Table 2: Physical Properties of Cyclododecanone
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Property Value Units Reference
Melting Point 59-61 °C [61[71[8]
Boiling Point 85 °C at 1 mmHg [6][8]

277 °C at 1013 hPa

Vapor Pressure <1 hPa at 20 °C [61[7]
0.0075 mmHg [9]

Density 0.906 g/mL at 25 °C [6][8]

0.97 g/cm3 at 20 °C

Experimental Protocols

The determination of the thermochemical properties of cyclododecanone involves precise and
carefully controlled experimental procedures. The following sections describe the general
methodologies used for these measurements.

Combustion Calorimetry for Enthalpy of Combustion
and Formation

The standard enthalpy of combustion is determined using a bomb calorimeter.[10][11] This
apparatus is designed to measure the heat released during a complete combustion reaction
under constant volume conditions.

Experimental Workflow:

o Sample Preparation: A precisely weighed sample of solid cyclododecanone is placed in a
crucible inside a high-pressure stainless steel vessel, the "bomb."

o Pressurization: The bomb is sealed and filled with pure oxygen to a high pressure (typically
around 30 atm) to ensure complete combustion.

o Calorimeter Assembly: The bomb is submerged in a known quantity of water in an insulated
container (the calorimeter). The temperature of the water is monitored with a high-precision
thermometer.
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e Ignition: The sample is ignited by passing an electric current through a fuse wire in contact
with the sample.

o Temperature Measurement: The temperature of the water is recorded at regular intervals
until it reaches a maximum and then begins to cool. The temperature rise is used to calculate
the heat released.

o Calculation: The heat of combustion is calculated from the temperature change, the heat
capacity of the calorimeter system (determined by calibrating with a substance of known
heat of combustion, such as benzoic acid), and the mass of the sample. The standard
enthalpy of formation can then be derived from the enthalpy of combustion using Hess's law.

Click to download full resolution via product page

Workflow for Determining Enthalpy of Combustion and Formation.

Differential Scanning Calorimetry (DSC) for Enthalpy of
Fusion

Differential Scanning Calorimetry (DSC) is a thermoanalytical technique used to measure the
difference in the amount of heat required to increase the temperature of a sample and a
reference as a function of temperature. It is a common method for determining the enthalpy of
fusion.

Experimental Workflow:

o Sample Preparation: A small, accurately weighed amount of cyclododecanone is
hermetically sealed in a sample pan (e.g., aluminum). An empty, sealed pan is used as a
reference.
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 Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed with a specific temperature range and a constant heating rate.

e Heating and Measurement: The sample and reference are heated at a controlled rate. The
DSC instrument measures the differential heat flow between the sample and the reference.

» Data Analysis: As the cyclododecanone melts, it absorbs energy, resulting in an
endothermic peak on the DSC thermogram (heat flow vs. temperature). The area under this
peak is directly proportional to the enthalpy of fusion. The instrument's software integrates
this peak area to calculate the enthalpy of fusion in Joules per gram, which is then converted
to kJ/mol.

Sample Preparation DSC Measurement Data Analysis

Weigh Sample H Seal in Pan ‘——{ Place Sample & Reference in DSC ‘—»‘ Heat at Controlled Rate ‘——{ Measure Differential Heat Flow ‘——{ Generate Thermogram H Integrate Fusion Peak ‘—»‘ Calculate AfusH

Click to download full resolution via product page

Workflow for Determining Enthalpy of Fusion using DSC.

Vapor Pressure Measurement for Enthalpy of
Vaporization and Sublimation

The enthalpy of vaporization and sublimation can be determined from the temperature
dependence of the vapor pressure using the Clausius-Clapeyron equation. Various methods
can be used to measure the vapor pressure of a substance like cyclododecanone.

Experimental Workflow (General Approach):

o Sample Placement: A sample of cyclododecanone is placed in a temperature-controlled
apparatus connected to a pressure measurement system.

o Temperature Control: The temperature of the sample is precisely controlled and varied over
a range of interest.
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e Vapor Pressure Measurement: At each temperature, the system is allowed to reach
equilibrium, and the vapor pressure of the cyclododecanone is measured using a suitable
pressure transducer.

o Data Analysis: The natural logarithm of the vapor pressure (In P) is plotted against the
reciprocal of the absolute temperature (1/T). According to the Clausius-Clapeyron equation,
the slope of this plot is equal to -AH/R, where AH is the enthalpy of vaporization (for a liquid)
or sublimation (for a solid), and R is the ideal gas constant. From the slope of the line of best
fit, the enthalpy of vaporization or sublimation can be calculated.

Experimental Setup Measurement Data Analysis

Place Sample in Apparatus }—» Control Temperature }——{ Allow System to Equilibrate }—» Measure Vapor Pressure }—»’ Plot In(P) vs 1/T }—»’ Determine Slope of Line }—»’ Calculate AHvap or AHsub

Click to download full resolution via product page

Workflow for Determining Enthalpy of Vaporization/Sublimation.

Conclusion

This technical guide has provided a consolidated source of information on the thermochemical
properties of cyclododecanone, presenting key data in a structured format and outlining the
experimental methodologies used for their determination. The provided workflows offer a clear
visual representation of the logical steps involved in these experimental measurements. For
researchers, scientists, and professionals in drug development and chemical manufacturing,
this information is fundamental for ensuring process efficiency, safety, and the successful
application of cyclododecanone in various fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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